![molecular formula C6H5BrMg B108590 Phenylmagnesium bromide CAS No. 100-58-3](/img/structure/B108590.png)
Phenylmagnesium bromide
Overview
Description
Phenylmagnesium bromide (PMB) is an organometallic compound that is widely used in organic synthesis. It is an important reagent in synthetic organic chemistry, as it can be used to introduce a phenyl group into an organic molecule. PMB is also used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and natural products. PMB is a colourless liquid that is highly reactive and is usually stored in sealed containers.
Scientific Research Applications
Organometallic Chemistry and Bond Analysis
Phenylmagnesium bromide's application in organometallic chemistry is notable. For instance, its interaction with lead(II) bromide at low temperatures yields a compound with three stretched lead-lead bonds, revealing interesting Pb-Pb-Pb angles and bond characteristics (Stabenow, Saak, & Weidenbruch, 2003).
Synthesis and Catalysis
This compound plays a critical role in synthetic chemistry, particularly in cross-coupling reactions. Its use in iron-catalyzed arylation of heteroaryl halides, even non-activated ones, demonstrates its versatility and effectiveness in forming C-C bonds (Quintin, Franck, Hocquemiller, & Figadère, 2002). Additionally, its reactivity with iron verdohemes forms paramagnetic iron-phenyl complexes, indicating its utility in creating complex organometallic structures (Lord, Latos‐Grażyński, & Balch, 2002).
Solvent Interaction Studies
This compound's interaction with various solvents provides insights into reaction kinetics and mechanisms. For instance, its stability in phosphonium ionic liquids showcases the potential of these liquids as reaction media for strong bases (Ramnial, Ino, & Clyburne, 2005). The reaction kinetics of this compound with different solvents like THF, toluene, and dichloromethane, are crucial for understanding the influence of solvent polarity and interaction on reaction rates (Pällin, Tuulmets, & Raie, 2002; Tuulmets, Pällin, Tammiku-Taul, Burk, & Raie, 2002).
Mechanistic Insights in Chemical Reactions
This compound is used to study reaction mechanisms, such as in the sulfonyl transfer mechanism in C–S coupling reactions. Its interaction with phenyl arenesulfonates at high temperatures provides insights into the kinetics and mechanism of these reactions (Eroğlu, Kâhya, & Erdik, 2010).
Material Science and Surface Chemistry
This compound is instrumental in material science, particularly in the formation of polymers and surface modifications. For example, its anodic decomposition at a silicon electrode leads to the formation of polymeric layers, contributing to the field of surface chemistry and materials engineering (Fellah, Ozanam, Chazalviel, Vigneron, Etcheberry, & Stchakovsky, 2006).
Mechanism of Action
. . .
Mode of Action
Phenylmagnesium bromide is a strong nucleophile as well as a strong base . It can abstract even mildly acidic protons, thus the substrate must be protected where necessary . It often adds to carbonyls, such as ketones, aldehydes . The compound invariably forms an adduct with two OR2 ligands from the ether or THF solvent .
Biochemical Pathways
This compound affects the biochemical pathways involving carbonyl compounds. It reacts with these compounds to form new carbon-carbon bonds, which is a key step in many organic synthesis reactions . For example, with carbon dioxide, it reacts to give benzoic acid after an acidic workup .
Pharmacokinetics
It is a laboratory reagent used in organic synthesis .
Result of Action
The result of this compound’s action is the formation of new carbon-carbon bonds. This is a crucial step in many organic synthesis reactions . For instance, it can react with carbon dioxide to produce benzoic acid .
Action Environment
This compound is sensitive to the environment in which it is used. It reacts with water and must be used in an anhydrous (water-free) environment . The solvent must be aprotic since alcohols and water contain an acidic proton and thus react with this compound to give benzene . Carbonyl-containing solvents, such as acetone and ethyl acetate, are also incompatible with the reagent .
Safety and Hazards
Phenylmagnesium bromide is flammable and volatile. Containers can burst violently or explode when heated, due to excessive pressure build-up. Vapours may be ignited by a spark, a hot surface or an ember. Vapours may form explosive mixtures with air. Fire-water run-off in sewers may create fire or explosion hazard. This product is toxic and poses a severe corrosive hazard .
Future Directions
Biochemical Analysis
. . .
Biochemical Properties
Phenylmagnesium bromide is a strong nucleophile as well as a strong base . It can abstract even mildly acidic protons, thus the substrate must be protected where necessary. It often adds to carbonyls, such as ketones, aldehydes . With carbon dioxide, it reacts to give benzoic acid after an acidic workup .
Molecular Mechanism
This compound acts as a strong nucleophile and base, capable of reacting with a variety of electrophilic functional groups . It can displace halide from other organic compounds .
Temporal Effects in Laboratory Settings
This compound is typically used immediately upon preparation due to its reactivity. It is sensitive to moisture and air, and thus must be handled under an inert atmosphere .
properties
IUPAC Name |
magnesium;benzene;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5.BrH.Mg/c1-2-4-6-5-3-1;;/h1-5H;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIXOIRLDFIPNLJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[C-]C=C1.[Mg+2].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrMg | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059214 | |
Record name | Magnesium, bromophenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3059214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
3 molar (76%) solution in diethyl ether: Yellow to brown liquid; [Alfa Aesar MSDS] | |
Record name | Phenylmagnesium bromide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/21468 | |
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Density |
1.14, Relative density: 1.134 mg/L at 25 °C | |
Record name | Phenylmagnesium bromide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8383 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
A solution in ether, Liquid | |
CAS RN |
100-58-3 | |
Record name | Phenylmagnesium bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100583 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Magnesium, bromophenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Magnesium, bromophenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3059214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bromophenylmagnesium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.607 | |
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Record name | Phenylmagnesium bromide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8383 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Phenylmagnesium bromide, being a nucleophilic reagent, attacks the electrophilic carbonyl carbon of ketones. [, , , , ] This attack leads to the formation of a new carbon-carbon bond, resulting in a magnesium alkoxide intermediate. Subsequent hydrolysis of this intermediate yields a tertiary alcohol. This reaction pathway exemplifies the classic Grignard addition, a fundamental transformation in organic chemistry. [, , , , ]
A: Yes, this compound exhibits reactivity towards a wide array of electrophiles beyond ketones. For instance, it reacts with esters to yield tertiary alcohols, with nitriles to form imines (which can be hydrolyzed to ketones), and with carbon dioxide to generate carboxylic acids. [, , , , ] This versatility underscores its significance as a synthetic tool. [, , , , ]
A: Yes, research reveals some intriguing deviations from typical Grignard behavior. For example, this compound can participate in conjugate additions, as observed in its reaction with 2-benzoyl-1-indanone and its enol methyl ether. [] Instead of directly attacking the carbonyl group, it adds to the β-carbon of the α,β-unsaturated system, highlighting its ability to react through different mechanistic pathways. []
ANone: this compound is represented by the molecular formula C6H5MgBr and has a molecular weight of 181.32 g/mol.
A: Yes, 1H NMR spectroscopy has been used to investigate the reaction of this compound with deuterated methyl methacrylate. [] This study provides insights into the mechanism of polymerization, demonstrating the power of spectroscopic techniques in elucidating reaction pathways. []
A: this compound reactions are typically carried out in aprotic, ethereal solvents like diethyl ether or tetrahydrofuran. [, , , , , , , ] These solvents provide a suitable environment for the Grignard reagent, preventing its decomposition and facilitating its interaction with electrophiles. [, , , , , , , ]
A: The choice of solvent can significantly influence the reactivity of this compound. Studies have shown that using dichloromethane as a solvent for the conjugate addition of this compound to anhydroecgonine methyl ester enhances stereoselectivity, leading to a higher yield of the desired 2β-carbomethoxy-3β-phenyltropane derivatives. [] This highlights the importance of careful solvent selection in optimizing Grignard reactions. []
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